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Compound of Interest

Compound Name:
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chloride

Cat. No.: B1301094 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Dimethylbenzenesulfonyl
Chloride

Introduction
3,5-Dimethylbenzenesulfonyl chloride, also known as m-xylenesulfonyl chloride, is an

organic compound with the chemical formula C₈H₉ClO₂S.[1][2] It is a versatile reagent in

organic synthesis, primarily utilized for the introduction of the 3,5-dimethylbenzenesulfonyl

(Mes) group. This functional group serves as a valuable protecting group for amines and

alcohols and is a key building block in the synthesis of various sulfonamides, sulfonate esters,

and heterocyclic compounds.[1] Its derivatives are also explored in medicinal chemistry for their

potential therapeutic applications and in the production of dyes and agrochemicals.[1] This

document provides a comprehensive overview of the core physical properties of 3,5-
Dimethylbenzenesulfonyl chloride, along with relevant experimental protocols and workflow

visualizations.

Physical and Chemical Properties
3,5-Dimethylbenzenesulfonyl chloride is characterized as a white to cream or beige

crystalline powder.[2][3][4] It is sensitive to moisture and is classified as a corrosive and

lachrymatory (tear-inducing) compound, necessitating careful handling in a well-ventilated area

with appropriate personal protective equipment.[1][2]
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Quantitative Data Summary
The key physical properties of 3,5-Dimethylbenzenesulfonyl chloride are summarized in the

table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₈H₉ClO₂S [1][2][4][5]

Molecular Weight 204.67 g/mol [1][2][4][5]

Melting Point 90 - 94 °C [2][4]

92 - 94 °C [1][5]

87.0 - 97.0 °C [3]

Boiling Point 89 - 90 °C at 0.2 Torr [2]

302.3 °C at 760 mmHg [1]

Density 1.29 g/cm³ [1][4]

Refractive Index 1.538 [1]

Appearance
White to cream crystals or

crystalline powder
[3]

Beige crystalline solid [2]

Solubility

No specific data available.

Generally, aryl sulfonyl

chlorides are insoluble in cold

water but soluble in organic

solvents like alcohol and

diethyl ether.

N/A

Experimental Protocols
Detailed experimental protocols for the determination of every physical property for this specific

compound are not readily available. However, standard methodologies are employed for such

characterizations.
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Synthesis of 3,5-Dimethylbenzenesulfonyl Chloride
A common method for the synthesis of aryl sulfonyl chlorides is the treatment of the

corresponding aromatic compound with chlorosulfonic acid.[1]

Objective: To synthesize 3,5-Dimethylbenzenesulfonyl chloride from 3,5-dimethylbenzene

(m-xylene).

Materials:

3,5-Dimethylbenzene (m-xylene)

Chlorosulfonic acid

Thionyl chloride or Phosphorus pentachloride (for alternative chlorination)[1]

Ice

Carbon tetrachloride

Dilute sodium carbonate solution

Procedure (General Method):

In a flask equipped with a stirrer, separatory funnel, and an exit tube for evolving HCl gas,

carefully add 3,5-dimethylbenzene to an excess of chlorosulfonic acid while stirring and

maintaining a low temperature (e.g., 20-25°C) using an ice bath.[6]

The addition should be performed slowly over several hours.[6]

After the addition is complete, continue stirring for an additional hour to ensure the reaction

goes to completion.[6]

Carefully pour the reaction mixture onto a large volume of crushed ice.[6]

The sulfonyl chloride product, being insoluble in the aqueous acidic mixture, will often

precipitate or form an oily layer.

Extract the product into an organic solvent such as carbon tetrachloride.[6]
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Wash the combined organic extracts with a dilute sodium carbonate solution to neutralize

any remaining acid, followed by a water wash.[6]

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by distillation under reduced pressure or

recrystallization.[6]

Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of a solid sample of 3,5-
Dimethylbenzenesulfonyl chloride.

Materials:

Purified 3,5-Dimethylbenzenesulfonyl chloride sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thiele tube with oil or a digital melting point device)

Thermometer

Procedure:

Finely crush a small amount of the crystalline 3,5-Dimethylbenzenesulfonyl chloride.

Pack a small amount of the powdered sample into the bottom of a capillary tube to a height

of 2-3 mm.

Place the capillary tube into the melting point apparatus.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).
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Record the temperature at which the entire sample has melted into a clear liquid (the end of

the melting range).[3]

The recorded range (e.g., 92-94 °C) is the melting point of the sample.[1][5]

Visualizations
Synthesis and Application Workflows
The following diagrams illustrate the general synthesis pathway for aryl sulfonyl chlorides and

the subsequent use of 3,5-Dimethylbenzenesulfonyl chloride as a protecting group in

organic synthesis.
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Caption: General workflow for the synthesis of an aryl sulfonyl chloride via a modified

Sandmeyer (Meerwein) reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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